Cas no 1806779-65-6 (Methyl 3-methyl-4-nitro-2-(trifluoromethoxy)pyridine-5-carboxylate)

• Product Name: Methyl 3-methyl-4-nitro-2-(trifluoromethoxy)pyridine-5-carboxylate
• CAS No: 1806779-65-6
• MF: C₉H₇F₃N₂O₅
• MW: 280.157492876053
• CID: 4841274
• Update Time: 2025-06-07

Methyl 3-methyl-4-nitro-2-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-methyl-4-nitro-2-(trifluoromethoxy)pyridine-5-carboxylate

• Inchi： 1S/C9H7F3N2O5/c1-4-6(14(16)17)5(8(15)18-2)3-13-7(4)19-9(10,11)12/h3H,1-2H3
• InChI Key： JTRRXCYYGKVYJP-UHFFFAOYSA-N
• SMILES： FC(OC1C(C)=C(C(C(=O)OC)=CN=1)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 357
• XLogP3: 2.4
• Topological Polar Surface Area: 94.2

Additional information on Methyl 3-methyl-4-nitro-2-(trifluoromethoxy)pyridine-5-carboxylate

Introduction to Methyl 3-methyl-4-nitro-2-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1806779-65-6)

Methyl 3-methyl-4-nitro-2-(trifluoromethoxy)pyridine-5-carboxylate is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 1806779-65-6, belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, including its nitro and trifluoromethoxy substituents, contribute to its distinct chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The synthesis and application of Methyl 3-methyl-4-nitro-2-(trifluoromethoxy)pyridine-5-carboxylate have been explored in several cutting-edge research studies. One notable area of interest is its role as a building block in the development of novel pharmaceuticals. The presence of the nitro group enhances the electrophilicity of the pyridine ring, facilitating various functionalization reactions that are crucial for drug design. Additionally, the trifluoromethoxy group introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule, influencing its interactions with biological targets.

In recent years, there has been a growing emphasis on the development of fluorinated compounds due to their improved metabolic stability and bioavailability. The incorporation of trifluoromethoxy groups into pyridine derivatives has been shown to enhance binding affinity and selectivity in drug candidates. For instance, studies have demonstrated that compounds containing this moiety exhibit enhanced activity against certain enzymes and receptors, making them promising candidates for therapeutic intervention. The Methyl 3-methyl-4-nitro-2-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1806779-65-6) serves as an excellent precursor for synthesizing such fluorinated pyridine-based drugs.

The nitro group in Methyl 3-methyl-4-nitro-2-(trifluoromethoxy)pyridine-5-carboxylate also plays a critical role in its reactivity and potential applications. Nitro-substituted pyridines are known to participate in various chemical transformations, including reduction to amino groups or diazotization reactions, which are pivotal in medicinal chemistry. These transformations allow for further derivatization, enabling the creation of structurally diverse compounds with tailored biological activities. The combination of these functional groups makes this compound a versatile tool for synthetic chemists working on drug discovery and development.

Recent advancements in computational chemistry have further highlighted the significance of Methyl 3-methyl-4-nitro-2-(trifluoromethoxy)pyridine-5-carboxylate in rational drug design. Molecular modeling studies have revealed that the electronic distribution influenced by the nitro and trifluoromethoxy groups can optimize interactions with specific biological targets. This has led to the identification of novel pharmacophores and has guided the design of more effective therapeutic agents. The compound's unique structural features make it an attractive candidate for further exploration in this field.

The industrial relevance of Methyl 3-methyl-4-nitro-2-(trifluoromethoxy)pyridine-5-carboxylate extends beyond academic research. Pharmaceutical companies are increasingly seeking cost-effective and scalable synthetic routes for fluorinated heterocycles due to their high market demand. The availability of this compound as an intermediate allows for efficient production of complex drug molecules without compromising on purity or yield. This underscores its importance in both research laboratories and industrial settings.

The environmental impact of synthesizing fluorinated compounds is another area that has garnered attention. While fluorinated drugs offer numerous benefits, their synthesis often involves hazardous reagents and processes. However, recent innovations in green chemistry have aimed at developing more sustainable methods for producing these compounds. The use of Methyl 3-methyl-4-nitro-2-(trifluoromethoxy)pyridine-5-carboxylate as a starting material aligns with these efforts, as it provides a pathway to generate fluorinated pyridines through environmentally friendly synthetic routes.

In conclusion, Methyl 3-methyl-4-nitro-2-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1806779-65-6) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features enable diverse chemical transformations and interactions with biological targets, making it a valuable asset for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this compound, its importance in advancing therapeutic agents is likely to grow even further.